Cas no 2137574-14-0 (4-(3-Aminophenyl)thiophene-3-carbaldehyde)

• Product Name: 4-(3-Aminophenyl)thiophene-3-carbaldehyde
• CAS No: 2137574-14-0
• MF: C₁₁H₉NOS
• MW: 203.260261297226
• CID: 6254364
• PubChem ID: 165861858
• Update Time: 2025-05-24

4-(3-Aminophenyl)thiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2137574-14-0
• EN300-745517
• 4-(3-aminophenyl)thiophene-3-carbaldehyde
• 4-(3-Aminophenyl)thiophene-3-carbaldehyde

• Inchi： 1S/C11H9NOS/c12-10-3-1-2-8(4-10)11-7-14-6-9(11)5-13/h1-7H,12H2
• InChI Key： UIELXJHKSTYOKO-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)C(=C1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 203.04048508g/mol
• Monoisotopic Mass: 203.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.3Ų

Additional information on 4-(3-Aminophenyl)thiophene-3-carbaldehyde

Comprehensive Overview of 4-(3-Aminophenyl)thiophene-3-carbaldehyde (CAS No. 2137574-14-0): Properties, Applications, and Research Insights

4-(3-Aminophenyl)thiophene-3-carbaldehyde (CAS No. 2137574-14-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiophene-based aldehyde derivative features a unique molecular structure combining an aminophenyl group with a carbaldehyde functional group, making it a versatile intermediate for synthesizing complex molecules. Its CAS number 2137574-14-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts.

In recent years, the demand for heterocyclic compounds like 4-(3-Aminophenyl)thiophene-3-carbaldehyde has surged due to their applications in drug discovery and organic electronics. Researchers highlight its role as a building block for designing small-molecule inhibitors and fluorescent probes, aligning with trends in targeted therapy and bioimaging. The compound’s electron-rich thiophene core also makes it valuable in developing conductive polymers, a hotspot in flexible electronics and sustainable energy solutions.

Synthetic routes to CAS No. 2137574-14-0 often involve Pd-catalyzed cross-coupling or Vilsmeier-Haack formylation, methods frequently searched by chemists optimizing high-yield protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for validating its purity, a topic of interest in quality control forums. Notably, the compound’s solubility in DMSO and stability under inert conditions are practical considerations for laboratory handling.

From an industrial perspective, 4-(3-Aminophenyl)thiophene-3-carbaldehyde is cataloged by suppliers under fine chemical classifications, with pricing influenced by batch scalability and regulatory compliance. Its patent landscape reveals applications in anticancer agents and OLED materials, reflecting cross-disciplinary relevance. Environmental and safety data (e.g., LD50 studies) are often queried in ESG-focused research, underscoring the compound’s alignment with green chemistry principles.

Emerging studies explore modifications of the 3-carbaldehyde group to enhance bioavailability or photophysical properties, addressing FAQs in structure-activity relationships. Collaborative projects between academia and industry further investigate its potential in metal-organic frameworks (MOFs) and catalysis, topics trending in nanotechnology journals. As synthetic methodologies advance, CAS 2137574-14-0 continues to be a benchmark for innovation in functionalized thiophenes.

In summary, 4-(3-Aminophenyl)thiophene-3-carbaldehyde exemplifies the intersection of medicinal chemistry and advanced materials. Its multifunctional design caters to evolving needs in precision medicine and renewable technology, solidifying its status as a compound of enduring scientific and commercial value.